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Compound of Interest

Compound Name:
2-Amino-4'-methoxyacetophenone

hydrochloride

Cat. No.: B1281928 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step information for the safe disposal of 2-Amino-4'-
methoxyacetophenone hydrochloride, ensuring compliance with safety protocols and

minimizing environmental impact.

Key Safety and Hazard Information
2-Amino-4'-methoxyacetophenone hydrochloride is classified with several hazards that

necessitate careful handling and disposal. The following table summarizes the key quantitative

data related to its safety profile.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute toxicity (oral) Category 4 H302: Harmful if swallowed
P264, P270, P301+P312,

P330, P501[1]

Skin corrosion/irritation

Category 2
H315: Causes skin irritation

P264, P280, P302+P352,

P332+P313, P362[2][3]

Serious eye damage/eye

irritation Category 2A

H319: Causes serious eye

irritation

P280, P305+P351+P338,

P337+P313[2][4]

Specific target organ toxicity –

Single exposure, Category 3,

Respiratory tract irritation

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233[2][4]

Experimental Protocols for Disposal
The proper disposal of 2-Amino-4'-methoxyacetophenone hydrochloride must be

conducted in accordance with institutional and regulatory guidelines. The following

methodologies provide a framework for its safe disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure that appropriate personal protective

equipment is worn. This includes:

Gloves: Handle with gloves that have been inspected prior to use. Use proper glove removal

technique to avoid skin contact.[3]

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Lab Coat: A lab coat or other protective clothing should be worn.

Respiratory Protection: If there is a risk of dust formation, use a NIOSH (US) or CEN (EU)

approved particle respirator.[3]

Step 2: Waste Collection
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Collect the waste material in its original container or a suitable, labeled, and closed

container.[1][3]

Do not mix with other waste.[1]

Sweep or shovel spills into an appropriate container for disposal, minimizing dust generation.

[2]

Step 3: Disposal Procedure

Chemical Waste Vendor: The primary and recommended method of disposal is to transfer

the waste to a licensed chemical waste disposal company. Dispose of contents and

container to an approved waste disposal plant.[1][4][5]

Incineration: In some cases, removal to an authorized incinerator equipped with an

afterburner and a flue gas scrubber may be appropriate.[2]

Environmental Precautions: Do not let the product enter drains, sewers, or public waters.[1]

[2][3] Avoid release to the environment.[2][5]

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 2-Amino-4'-methoxyacetophenone hydrochloride.
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Caption: Disposal workflow for 2-Amino-4'-methoxyacetophenone hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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